Cas no 651035-90-4 ((R)-tert-Butyl (1-chloro-3-hydroxypropan-2-yl)carbamate)

(R)-tert-Butyl (1-chloro-3-hydroxypropan-2-yl)carbamate is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key advantages include high enantiomeric purity, which is critical for asymmetric synthesis, and the presence of both hydroxyl and chloro functional groups, enabling versatile derivatization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of bioactive molecules, such as β-amino alcohols and peptidomimetics. Its well-defined stereochemistry ensures consistent performance in stereoselective reactions, making it a reliable choice for researchers in medicinal chemistry and drug development.
(R)-tert-Butyl (1-chloro-3-hydroxypropan-2-yl)carbamate structure
651035-90-4 structure
Product Name:(R)-tert-Butyl (1-chloro-3-hydroxypropan-2-yl)carbamate
CAS No:651035-90-4
MF:C8H16ClNO3
MW:209.670541763306
CID:502139
PubChem ID:12184455
Update Time:2025-05-27

(R)-tert-Butyl (1-chloro-3-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl (1-chloro-3-hydroxypropan-2-yl)carbamate
    • Carbamic acid, [(1R)-2-chloro-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
    • Carbamicacid, [(1R)-2-chloro-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
    • TERT-BUTYL (1R)-2-CHLORO-1-(HYDROXYMETHYL)ETHYL CARBAMATE
    • tert-butyl N-[(2R)-1-chloro-3-hydroxypropan-2-yl]carbamate
    • (2-(R)-chloro-1-hydroxymethyl-ethyl)-carbamic acid tert-butyl ester
    • (2-chloro-1-hydroxymethylethyl)carbamic acid tert-butyl ester
    • (2-chloro-1-hydroxymethyl-ethyl)-carbamic acid tert-butyl ester
    • AK111016
    • I14-31881
    • KB-210453
    • tert-butyl [(2R)-1-chloro-3-hydroxypropan-2-yl]carbamate
    • AKOS015909741
    • tert-butyl[(2R)-1-chloro-3-hydroxypropan-2-yl]carbamate
    • UVUHZZFYJGGEFI-LURJTMIESA-N
    • SCHEMBL10080533
    • 651035-90-4
    • Carbamicacid,[(1R)-2-chloro-1-(hydroxymethyl)ethyl]-,1,1-dimethylethyl ester(9ci)
    • CS-0454594
    • tert-butyl (R)-(1-chloro-3-hydroxypropan-2-yl)carbamate
    • DTXSID90479564
    • (R)-TERT-BUTYL(1-CHLORO-3-HYDROXYPROPAN-2-YL)CARBAMATE
    • DB-336276
    • Inchi： 1S/C8H16ClNO3/c1-8(2,3)13-7(12)10-6(4-9)5-11/h6,11H,4-5H2,1-3H3,(H,10,12)/t6-/m0/s1
    • InChI Key： UVUHZZFYJGGEFI-LURJTMIESA-N
    • SMILES： ClC[C@@H](CO)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 209.08200
  • Monoisotopic Mass: 209.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56000
  • LogP: 1.50170

(R)-tert-Butyl (1-chloro-3-hydroxypropan-2-yl)carbamate Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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